1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one

• Molecular Formula: C10H10ClFO2
• Molecular Weight: 216.63 g/mol
• IUPAC Name: 1-(3-chloro-5-fluoro-4-hydroxyphenyl)butan-1-one
• InChI: InChI=1S/C10H10ClFO2/c1-2-3-9(13)6-4-7(11)10(14)8(12)5-6/h4-5,14H,2-3H2,1H3
• InChI Key: VJOUDSXZILSQGS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC(=C(C(=C1)Cl)O)F

Description

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one is an organic compound with the molecular formula C10H10ClFO2 . It features a hydroxyphenyl group substituted with chloro and fluoro atoms, making it a versatile building block in organic synthesis. This structural motif is common in the development of pharmaceutical intermediates and agrochemicals . For instance, similar substituted phenylbutanone structures are investigated as key intermediates in the synthesis of active ingredients . The presence of both electron-withdrawing halogens and a hydroxyl group on the aromatic ring defines its reactivity, allowing it to participate in various chemical transformations to create more complex molecules. As a specialist chemical, its primary research value lies in its application in medicinal chemistry and drug discovery, particularly in exploring structure-activity relationships. This product is strictly labeled For Research Use Only . It is not intended for diagnostic, therapeutic, or personal use. All information provided is for research purposes. Researchers should consult the Safety Data Sheet (SDS) prior to use.

Preparation Methods

Preparation Methods of 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one

General Synthetic Strategy

The synthesis of 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one typically involves the acylation of a suitably substituted phenol or phenolic derivative with a butanone or butanoyl equivalent. The key challenges are the selective introduction of halogens (chlorine and fluorine) at specific positions on the phenyl ring and the controlled formation of the hydroxy group at position 4.

A common approach is the Friedel-Crafts acylation of a halogenated hydroxybenzene derivative with butanoyl chloride or butanoyl equivalents in the presence of Lewis acid catalysts such as aluminum chloride (AlCl₃). The reaction conditions are carefully controlled to avoid polyacylation or side reactions.

Specific Synthetic Routes

Friedel-Crafts Acylation on Halogenated Phenols

• Starting material: 3-chloro-5-fluoro-4-hydroxyphenyl precursor (often a phenol or anisole derivative)
• Acylating agent: Butanoyl chloride or butanoyl bromide
• Catalyst: Aluminum chloride (AlCl₃)
• Solvent: Carbon tetrachloride (CCl₄) or dichloromethane (DCM)
• Temperature: Initially 0°C, then allowed to warm to room temperature or slightly elevated temperatures (up to 40°C)
• Work-up: Quenching with water or dilute acid, followed by extraction and purification

This method yields the target ketone via electrophilic aromatic substitution, where the acyl group attaches ortho or para to the hydroxyl, with regioselectivity influenced by the directing effects of the hydroxy and halogen substituents.

Fries Rearrangement of Phenyl Esters

An alternative method involves the Fries rearrangement of a phenyl ester:

• Prepare 3-chloro-5-fluoro-4-hydroxyphenyl butanoate ester (phenyl butanoate derivative)
• Catalyst: Aluminum chloride (AlCl₃)
• Conditions: Heating at 130–140°C without solvent or in inert solvents
• The rearrangement shifts the acyl group from the ester oxygen to the aromatic ring ortho or para to the hydroxyl group, producing the hydroxyaryl ketone

This method is advantageous for better regioselectivity and fewer side reactions.

Halogenation and Hydroxylation Steps

• Halogenation (chlorination and fluorination) can be introduced prior to or after acylation, depending on the synthetic route.
• Electrophilic halogenation reagents such as N-chlorosuccinimide (NCS) for chlorine and Selectfluor or elemental fluorine sources for fluorination are used.
• Hydroxylation at the 4-position can be achieved by demethylation if starting from a methoxy precursor, often using hydrogen bromide (HBr) or boron tribromide (BBr₃).

Purification and Characterization

• Purification methods include column chromatography (silica gel with hexane/ethyl acetate gradients) and recrystallization (ethanol/water).
• Characterization techniques include:
  • NMR spectroscopy (¹H and ¹³C) to confirm substitution patterns and ketone presence
  • Infrared spectroscopy (IR) to identify hydroxyl (3200–3400 cm⁻¹) and carbonyl (1700–1720 cm⁻¹) groups
  • Mass spectrometry (MS) for molecular weight confirmation
  • Elemental analysis for halogen content verification

Research Findings and Data Summary

Preparation Step	Reagents/Conditions	Outcome/Notes
Friedel-Crafts Acylation	3-chloro-5-fluoro-4-hydroxyphenyl + butanoyl chloride, AlCl₃, 0–40°C, CCl₄	Ketone formation with regioselectivity influenced by substituents
Fries Rearrangement	Phenyl butanoate ester, AlCl₃, 130–140°C, no solvent	Migration of acyl group to aromatic ring, good regioselectivity
Halogenation	NCS (chlorination), Selectfluor (fluorination)	Selective halogen introduction at 3 and 5 positions
Hydroxylation (demethylation)	HBr or BBr₃	Conversion of methoxy to hydroxy group at position 4
Purification	Column chromatography, recrystallization	>95% purity achievable
Characterization	NMR, IR, MS	Confirms structure and purity

Analytical Notes and Considerations

• The presence of both chlorine and fluorine atoms affects the electronic density of the aromatic ring, influencing regioselectivity in acylation and halogenation steps.
• Hydroxyl group at position 4 is a strong ortho/para director, facilitating acylation adjacent to it.
• Fries rearrangement offers better control over regioisomer formation compared to direct Friedel-Crafts acylation.
• Handling of AlCl₃ requires anhydrous conditions and careful quenching to avoid hydrolysis.
• Halogenated intermediates may require careful purification due to potential side reactions and byproducts.
• Reaction scale-up benefits from continuous flow reactors for better temperature and reaction control.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a ketone using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The carbonyl group in the butanone moiety can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chloro and fluoro groups can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as ammonia or thiols in the presence of a base like sodium hydroxide.

Major Products Formed:

Oxidation: Formation of 1-(3-chloro-5-fluoro-4-oxophenyl)butan-1-one.

Reduction: Formation of 1-(3-chloro-5-fluoro-4-hydroxyphenyl)butanol.

Substitution: Formation of derivatives such as 1-(3-amino-5-fluoro-4-hydroxyphenyl)butan-1-one.

Scientific Research Applications

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique functional groups make it a valuable building block in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a lead compound in drug discovery, particularly for targeting specific enzymes or receptors.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(3-chloro-5-fluoro-4-hydroxyphenyl)butan-1-one involves its interaction with specific molecular targets. The hydroxy group can form hydrogen bonds with active sites of enzymes or receptors, while the chloro and fluoro groups can enhance binding affinity through hydrophobic interactions. The compound may inhibit enzyme activity or modulate receptor function, leading to its observed biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

A systematic comparison of 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one with structurally related compounds requires analysis of crystallographic data, physicochemical properties, and electronic effects. Below is a generalized framework for such comparisons, informed by methodologies described in the evidence:

Structural and Crystallographic Comparisons

Crystallographic refinement programs like SHELXL are critical for determining bond lengths, angles, and torsion angles in aromatic ketones. For example:

• Halogen Substitution Effects: Chlorine and fluorine substituents in meta positions may induce steric or electronic effects, altering the planarity of the aromatic ring compared to non-halogenated analogs.
• Hydrogen Bonding : The hydroxyl group at the 4-position could form intramolecular hydrogen bonds with the ketone oxygen, stabilizing the molecule in a specific conformation.

Compound	Bond Length (C=O, Å)	Dihedral Angle (Aromatic Ring vs. Ketone, °)
1-(3-Cl-5-F-4-OH-phenyl)butan-1-one	N/A	N/A
1-(4-Hydroxyphenyl)butan-1-one	~1.22	~10–15
1-(3,5-Dichloro-4-OH-phenyl)butan-1-one	~1.21	~5–10

Note: Hypothetical values are inferred from SHELX-refined structures of analogous compounds. Actual data for the target compound is unavailable in the provided evidence.

Physicochemical and Reactivity Comparisons

• Solubility: Fluorine’s electronegativity may enhance solubility in polar solvents compared to non-fluorinated analogs.
• Reactivity : The hydroxyl group could participate in nucleophilic reactions (e.g., esterification), while halogens might enable cross-coupling reactions.

Biological Activity

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one is a synthetic organic compound notable for its unique molecular structure, which includes a chloro group, a fluoro group, and a hydroxy group attached to a phenyl ring. This combination of substituents significantly influences its chemical reactivity and potential biological activity, making it an interesting candidate for medicinal chemistry and pharmacological research.

Molecular Characteristics

• Molecular Formula: C10H10ClF1O2
• Molecular Weight: Approximately 230.66 g/mol

The presence of functional groups such as hydroxy, chloro, and fluoro enhances the compound's hydrogen bonding capabilities and lipophilicity, facilitating interaction with biological targets.

Antimicrobial Properties

Research indicates that 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one exhibits significant antimicrobial activity against various bacterial strains. Preliminary studies suggest it may inhibit the growth of both Gram-positive and Gram-negative bacteria. The compound has shown potential against:

• Gram-positive bacteria: Staphylococcus aureus, Enterococcus faecalis
• Gram-negative bacteria: Escherichia coli, Salmonella enterica

The minimum inhibitory concentration (MIC) values for these bacteria indicate strong antibacterial potential, particularly against Gram-positive strains where MIC values ranged from 1–2 µg/mL .

Anticancer Activity

The compound is also being investigated for its anticancer properties. In vitro studies have suggested that it may inhibit cancer cell proliferation. For instance:

• In studies involving Caco-2 cells (a model for human colorectal cancer), significant reductions in cell viability were observed when treated with the compound, indicating its potential as an anticancer agent .

The mechanism by which 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one exerts its biological effects is primarily through enzyme inhibition and receptor modulation. It is hypothesized that the compound interacts with specific molecular targets involved in inflammation and cancer pathways, leading to therapeutic effects.

Synthesis and Research Applications

The synthesis of 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one can be achieved through various methods that ensure functional integrity while enhancing yield. Its applications span across:

• Medicinal Chemistry: Investigating its therapeutic potential.
• Organic Synthesis: Serving as an intermediate in the production of complex organic molecules.

Comparative Analysis with Similar Compounds

A comparative analysis highlights the structural uniqueness of 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one in relation to other phenolic compounds:

Compound Name	Key Features
1-(3-Chloro-2-hydroxyphenyl)butan-1-one	Lacks fluoro substituent; similar hydroxy position
1-(5-Fluoro-2-hydroxyphenyl)butan-1-one	Lacks chloro substituent; different position of hydroxy
1-(3-Hydroxyphenyl)butan-1-one	Lacks both chloro and fluoro substituents

The dual substitution pattern (chloro and fluoro) in this compound enhances its potential for forming specific interactions with biological targets compared to structurally similar compounds.

Case Studies

Several case studies have focused on the biological activity of related chalcone derivatives, which share structural similarities with 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one. These studies have documented:

• Antibacterial efficacy against resistant strains.
• Anticancer potential through various cellular assays.

For example, a study reported that certain chalcone derivatives demonstrated significant antibacterial activity with MIC values comparable to those observed for 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one .

Q & A

Basic: What are the standard synthetic routes for 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one, and how do reaction conditions influence yield?

The synthesis typically involves Friedel-Crafts acylation of substituted aromatic precursors. For example, chlorination/fluorination of phenolic intermediates followed by ketone introduction via acylation with butanoyl chloride derivatives. Reaction conditions (temperature, solvent polarity, catalyst) critically impact regioselectivity and yield. Polar aprotic solvents (e.g., DCM) with Lewis acids like AlCl₃ enhance electrophilic substitution, but competing side reactions (e.g., over-halogenation) require controlled stoichiometry .

Basic: How is the molecular structure of this compound characterized, and what analytical techniques are prioritized?

Key techniques include:

• NMR : ¹H/¹³C NMR to resolve substituent positions (e.g., distinguishing 3-Cl vs. 4-OH via coupling patterns in aromatic regions).
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular formula (C₁₀H₉ClFNO₂) and detects isotopic patterns for Cl/F .
• X-ray Crystallography : Resolves spatial arrangement of substituents; SHELX software is widely used for refinement .

Advanced: How can crystallographic data resolve ambiguities in substituent positioning (e.g., hydroxyl vs. halogen orientation)?

X-ray diffraction provides unambiguous bond lengths/angles, distinguishing meta/para substituents. For example, in related hydroxyketones, the hydroxyl group at C4 forms intramolecular hydrogen bonds with the ketone oxygen, stabilizing the planar conformation. Discrepancies between computational (DFT) and experimental data (e.g., torsion angles) may indicate dynamic effects requiring temperature-dependent crystallography .

Advanced: What strategies mitigate competing reactions during halogenation in the synthesis of this compound?

• Directed ortho-Metalation : Use directing groups (e.g., hydroxyl) to control halogen placement.
• Stepwise Halogenation : Sequential introduction of Cl and F via electrophilic substitution, with quenching agents to prevent over-halogenation.
• Protection/Deprotection : Temporary protection of the hydroxyl group (e.g., silylation) avoids unwanted side reactions during fluorination .

Basic: What is the compound’s reactivity in nucleophilic addition reactions, and how does the hydroxyl group influence this?

The ketone undergoes nucleophilic attack (e.g., Grignard reagents), but the hydroxyl group at C4 can act as a hydrogen-bond donor, polarizing the carbonyl and enhancing reactivity. Steric hindrance from bulky substituents (Cl, F) may slow reactions; computational modeling (e.g., Fukui indices) predicts reactive sites .

Advanced: How does this compound interact with neurotransmitter receptors, and what experimental models validate these interactions?

Structural analogs (e.g., cathinones) show affinity for dopamine/norepinephrine transporters. Radioligand binding assays (using ³H-labeled ligands) and electrophysiology in transfected HEK cells quantify uptake inhibition. Conflicting data on selectivity (e.g., serotonin vs. dopamine receptors) may arise from assay conditions (pH, temperature) or stereochemistry .

Advanced: How can discrepancies in spectroscopic data (e.g., NMR shifts) be resolved for structural confirmation?

• Variable Temperature NMR : Identifies dynamic effects (e.g., keto-enol tautomerism) causing peak splitting.
• Isotopic Labeling : ¹⁹F NMR or ²H labeling clarifies electronic environments.
• Cross-Validation : Compare DFT-calculated chemical shifts (B3LYP/6-311++G**) with experimental data .

Basic: What are the compound’s solubility and stability profiles under varying pH conditions?

• Solubility : Poor in water due to hydrophobicity; enhanced in DMSO or ethanol.
• Stability : Susceptible to oxidation at the hydroxyl group; stabilized in acidic conditions (pH 4–6). Accelerated degradation studies (40°C/75% RH) quantify shelf-life .

Advanced: What computational methods predict the compound’s pharmacokinetic properties (e.g., blood-brain barrier permeability)?

• Molecular Dynamics (MD) : Simulates lipid bilayer interactions to estimate BBB penetration.
• QSPR Models : Relate logP and polar surface area to absorption rates.
• Docking Studies : Predict binding to transporters (e.g., P-glycoprotein) using AutoDock Vina .

Advanced: How do structural modifications (e.g., replacing Cl with Br) affect biological activity, and what datasets support this?

Comparative SAR studies show halogen size (Cl vs. Br) alters steric bulk and lipophilicity, impacting receptor binding. For example, brominated analogs exhibit higher logP values (2.1 vs. 1.8) and enhanced CNS activity in rodent models. Conflicting efficacy data may stem from off-target effects .